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Get Quote

Ozarelix is a synthetic peptide antagonist of the Gonadotropin-Releasing Hormone receptor (GnRHR) [1]

[2]. It was investigated as a potential long-acting injectable treatment for conditions like prostate cancer and

benign prostatic hyperplasia, though its development appears to have been discontinued [2]. The table below

summarizes its core chemical and pharmacological data.

Property Description

Drug Type Synthetic Peptide [1]

IUPAC Name (2R)-N-[(1S)-1-{[(2S)-5-carbamimidamido-1-[(2S)-2-{[(1R)-1-
carbamoylethyl]carbamoyl}pyrrolidin-1-yl]-1-oxopentan-2-yl]carbamoyl}pentyl]-6-

(carbamoylamino)-2-[(2S)-2-[(2S)-2-[(2R)-2-[(2R)-3-(4-chlorophenyl)-2-[(2R)-2-
acetamido-3-(naphthalen-2-yl)propanamido]propanamido]-3-(pyridin-3-

yl)propanamido]-3-hydroxy-N-methylpropanamido]-3-(4-
hydroxyphenyl)propanamido]hexanamide [3]

Molecular
Formula

C₂₂H₉₆ClN₁₇O₁₄ [3] [1] [4]

Molecular
Weight

1459.09 g/mol [3] [4]

CAS
Registry
Number

295350-45-7 [3] [1]
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Property Description

Mechanism
of Action

GnRHR antagonist; modulates Gonadotropin-releasing hormone receptor [3] [1]

Active
Indication

None (Development discontinued) [1] [2]

Highest R&D
Phase

Discontinued Phase 3 (for Benign Prostatic Hyperplasia) [1]

Mechanism of Action & Key Preclinical Findings

Beyond its established endocrine mechanism, Ozarelix demonstrated direct anti-cancer effects in preclinical

models, which is of significant research interest.

Direct Antiproliferative & Pro-Apoptotic Activity

A key study investigated Ozarelix's effects on DU145 and PC3 cell lines, which are models of hormone-

refractory, androgen receptor-negative prostate cancer [5]. The results indicate that Ozarelix has a direct

cytotoxic effect independent of hormonal pathways.

The signaling pathway below summarizes the key molecular events identified in this study.
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Primary Effects Secondary Effects & Signaling

Ozarelix

DR4_5_Fas_Upregulation cFLIP_Downregulation p21_p27_UpregulationBcl2_BclXL_Downregulation Erk_p38_Upregulation

Apoptosis CellCycleArrest

Caspase8_Activation

Caspase3_Activation

G2/M Phase

Click to download full resolution via product page

Key molecular pathways of Ozarelix-induced apoptosis in hormone-refractory prostate cancer cells.

The following table quantifies the experimental outcomes from this study [5].

Experimental Parameter Findings

Cell Lines DU145 and PC3 (androgen-independent prostate cancer)

Proliferation Assay Dose-dependent (0-20 ng/mL) and time-dependent (0-96 h) inhibition.

Cell Cycle Analysis Accumulation of cells in the G2/M phase.

Apoptosis Mechanism Caspase-8 dependent caspase-3 activation.
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| Key Protein Changes | • Downregulation: c-FLIP (L), Bcl2, Bcl-XL • Upregulation: Death receptors

DR4/5 and Fas | | Sensitization Effect | Resensitized TRAIL-resistant cancer cells to TRAIL-induced

apoptosis. |

Technical & Formulation Considerations

For development professionals, the aggregation behavior of therapeutic peptides is a critical factor. Research

comparing Ozarelix to structurally similar GnRH antagonists (like cetrorelix and degarelix) has provided

insights using All-Atom Molecular Dynamics (AA-MD) simulations and ¹H NMR spectroscopy in neat

H₂O [6].

Methodology: These techniques were used to investigate aggregation propensity without introducing
external probes or changing solution conditions (e.g., using D₂O or buffers), which can alter peptide

behavior.
Finding: The studies confirmed that Ozarelix has a defined aggregation propensity, and its

aggregates were found to include acetate counterions. The rank order of aggregation propensity from
these methods aligned with known experimental data, validating them as useful tools for early

developability assessments [6].

Research Implications & Future Directions

The available data on Ozarelix highlights several key points for the research community:

Dual Mechanism: Ozarelix is not only a classical GnRH antagonist but also exhibits direct anti-
proliferative and pro-apoptotic activity in challenging, hormone-refractory cancer models [5].
Overcoming Resistance: Its ability to sensitize TRAIL-resistant cells by modulating death receptor

pathways presents a potential strategy for combination therapies [5].
Research Tool: While its clinical development has halted, Ozarelix remains a valuable tool for

studying GnRH receptor-independent effects and death receptor signaling in oncology research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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